Cas no 954297-36-0 (N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954297-36-0
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 5432074
• PubChem ID: 17719937
• Update Time: 2025-05-21

N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS002284428
• F3375-2843
• N-(3-acetylphenyl)-5-cyclopropyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• STL018327
• N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)triazole-4-carboxamide
• VU0613278-1
• 954297-36-0
• N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H20N4O2/c1-13-6-10-18(11-7-13)25-20(15-8-9-15)19(23-24-25)21(27)22-17-5-3-4-16(12-17)14(2)26/h3-7,10-12,15H,8-9H2,1-2H3,(H,22,27)
• InChI Key： NTYUQJKPYBEYHN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CC2)N(C2C=CC(C)=CC=2)N=N1)NC1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 360.15862589g/mol
• Monoisotopic Mass: 360.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954297-36-0)

N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954297-36-0) is a specialized organic compound that belongs to the 1,2,3-triazole family. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. Researchers and industry professionals are particularly interested in its unique structural features, which include a cyclopropyl group and an acetylphenyl moiety, contributing to its diverse reactivity and functionality.

The molecular structure of N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide makes it a promising candidate for drug discovery. The 1,2,3-triazole core is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the cyclopropyl group introduces steric and electronic effects that can enhance the compound's binding affinity and metabolic stability. These properties are highly sought after in the development of new pharmaceuticals, especially in areas such as oncology and infectious diseases.

In the realm of material science, N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is being explored for its potential use in the synthesis of advanced polymers and coatings. The triazole ring can act as a linker or a functional group, enabling the creation of materials with tailored properties such as thermal stability, mechanical strength, and chemical resistance. This has led to increased interest from industries involved in aerospace, automotive, and electronics.

One of the most frequently asked questions about N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is its synthesis and scalability. The compound can be synthesized via click chemistry, a highly efficient and modular approach that has revolutionized the field of organic synthesis. Researchers are also investigating greener and more sustainable methods to produce this compound, aligning with the global push towards environmentally friendly chemical processes.

The market for N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is expected to grow steadily, driven by its expanding applications in both the pharmaceutical and material science sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the rising demand from research institutions and industrial players. Its versatility and potential for innovation make it a valuable asset in the chemical industry.

Another hot topic surrounding N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is its role in the development of bioactive molecules. The compound's ability to modulate biological pathways has sparked interest in its use as a scaffold for designing new drugs. Recent studies have highlighted its potential in targeting specific enzymes and receptors, opening up new avenues for therapeutic intervention.

From a regulatory perspective, N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is not classified as a hazardous or controlled substance, making it accessible for research and development purposes. However, users are advised to handle it with standard laboratory precautions to ensure safety and compliance with local regulations.

In summary, N-(3-acetylphenyl)-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954297-36-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural attributes, coupled with its broad applicability, make it a subject of ongoing research and commercial interest. As advancements in synthetic methodologies and application studies continue, this compound is poised to play a pivotal role in the future of chemistry and beyond.